Cas no 158020-56-5 (6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dihydroxy-2,10-bis(3-methyl-2-buten-1-yl)-)

• Product Name: 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dihydroxy-2,10-bis(3-methyl-2-buten-1-yl)-
• CAS No: 158020-56-5
• MF: C₂₅H₂₄O₅
• MW: 404.455067634583
• CID: 195879
• PubChem ID: 5492092
• Update Time: 2025-04-19

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dihydroxy-2,10-bis(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dihydroxy-2,10-bis(3-methyl-2-buten-1-yl)-
• 3,9-dihydroxy-2,10-bis(3-methylbut-2-enyl)-[1]benzofuro[3,2-c]chromen-6-one
• 3,9-dihydroxy-2,10-bis(3-methylbut-2-en-1-yl)-6H-[1]benzofuro[3,2-c]chromen-6-one
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3,9-dihydroxy-2,10-bis(3-methyl-2-butenyl)-
• Sigmoidin K
• 158020-56-5
• DTXSID80166350
• CHEMBL1095262
• 3,9-Dihydroxy-2,10-diprenylcoumestan

• Inchi： 1S/C25H24O5/c1-13(2)5-7-15-11-18-21(12-20(15)27)29-25(28)22-17-9-10-19(26)16(8-6-14(3)4)23(17)30-24(18)22/h5-6,9-12,26-27H,7-8H2,1-4H3
• InChI Key： VKQDWKDFIFTOSW-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C2C(=O)OC3C=C(C(C/C=C(\C)/C)=CC=3C1=2)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 404.162374
• Monoisotopic Mass: 404.162374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9
• XLogP3: 6.6

Experimental Properties

• Density: 1.268
• Boiling Point: 522.1°Cat760mmHg
• Flash Point: 269.5°C
• Refractive Index: 1.648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans